Cas no 611187-01-0 (1,3(2H,4H)-Isoquinolinedione, 7-nitro-)

• Product Name: 1,3(2H,4H)-Isoquinolinedione, 7-nitro-
• CAS No: 611187-01-0
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 1625055
• PubChem ID: 19048824
• Update Time: 2025-11-06

1,3(2H,4H)-Isoquinolinedione, 7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, 7-nitro-
• 7-nitro-4H-isoquinoline-1,3-dione
• 7-NITROISOQUINOLINE-1,3(2H,4H)-DIONE
• SCHEMBL1122774
• AB64058
• DTXSID30597716
• 7-Nitro-2,4-dihydroisoquinoline-1,3-dione
• 611187-01-0
• ZMMZPBUDHFGBCQ-UHFFFAOYSA-N

• Inchi： 1S/C9H6N2O4/c12-8-3-5-1-2-6(11(14)15)4-7(5)9(13)10-8/h1-2,4H,3H2,(H,10,12,13)
• InChI Key： ZMMZPBUDHFGBCQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.03278
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 89.31

Additional information on 1,3(2H,4H)-Isoquinolinedione, 7-nitro-

Introduction to 1,3(2H,4H)-Isoquinolinedione, 7-nitro- (CAS No: 611187-01-0)

1,3(2H,4H)-Isoquinolinedione, 7-nitro- (CAS No: 611187-01-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the isooxindole class, characterized by a nitro-substituted isoquinoline core, which imparts distinct reactivity and potential biological activity. The nitro group at the 7-position enhances its utility as a synthetic intermediate and a pharmacophore in the development of novel therapeutic agents.

The structure of 1,3(2H,4H)-Isoquinolinedione, 7-nitro- features a fused ring system consisting of an isoquinoline dione moiety and a nitro substituent. This configuration allows for diverse chemical transformations, making it a valuable scaffold for medicinal chemists. The dione group introduces electrophilic centers that can participate in nucleophilic additions, while the nitro group serves as a versatile handle for further functionalization. These features have been exploited in recent studies to develop new derivatives with enhanced pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted isoquinoline derivatives. The nitro group is known to influence the electronic properties of the molecule, affecting its binding affinity to biological targets. For instance, studies have shown that nitroisoquinolines can exhibit potent antimicrobial and anti-inflammatory activities, making them promising candidates for treating infections and inflammatory diseases. The 7-nitro substitution in 1,3(2H,4H)-Isoquinolinedione specifically enhances these effects by increasing the lipophilicity and metabolic stability of the compound.

One of the most compelling aspects of 1,3(2H,4H)-Isoquinolinedione, 7-nitro- is its role as a precursor in the synthesis of more complex bioactive molecules. Researchers have leveraged its structural framework to develop novel kinase inhibitors, which are crucial in targeting various cancers and inflammatory disorders. The nitro group can be selectively reduced to an amine or further converted into other functional groups, allowing for fine-tuning of the molecule's biological activity. This flexibility has been particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The synthetic pathways for 1,3(2H,4H)-Isoquinolinedione, 7-nitro- have also been optimized to improve yield and purity. Modern synthetic techniques, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have enabled the efficient preparation of this compound on both laboratory and industrial scales. These advancements have facilitated its use in large-scale pharmaceutical production and academic research projects.

Recent advances in computational chemistry have further illuminated the potential of nitroisoquinoline derivatives as therapeutic agents. Molecular modeling studies have identified key interactions between these compounds and their biological targets, providing insights into their mechanism of action. For example, simulations have shown that the nitro group interacts with specific amino acid residues in protein binding pockets, modulating enzyme activity and downstream signaling pathways. Such findings are critical for designing next-generation drugs with improved efficacy and reduced side effects.

The environmental impact of synthesizing and using 1,3(2H,4H)-Isoquinolinedione, 7-nitro- has also been addressed in recent literature. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, solvent-free reactions and biocatalytic methods have been explored to enhance the ecological footprint of this compound's production.

In conclusion,1,3(2H,4H)-Isoquinolinedione, 7-nitro- (CAS No: 611187-01-0) represents a significant advancement in medicinal chemistry due to its versatile structure and broad range of applications. Its role as a synthetic intermediate and pharmacophore continues to drive innovation in drug discovery efforts aimed at treating various diseases. As research progresses,this compound will undoubtedly play an integral part in shaping future therapeutic strategies, leveraging its unique chemical properties to address unmet medical needs.